Cas no 94854-29-2 (4,4'-Sulfonylbis(2-propylphenol))

• Product Name: 4,4'-Sulfonylbis(2-propylphenol)
• CAS No: 94854-29-2
• MF: C₁₈H₂₂O₄S
• MW: 334.429884433746
• CID: 2818434
• PubChem ID: 22257546
• Update Time: 2025-04-21

4,4'-Sulfonylbis(2-propylphenol) Chemical and Physical Properties

Names and Identifiers

• 94854-29-2
• DTXSID80623978
• SCHEMBL4899940
• 4,4'-Sulfonylbis(2-propylphenol)

• Inchi： 1S/C18H22O4S/c1-3-5-13-11-15(7-9-17(13)19)23(21,22)16-8-10-18(20)14(12-16)6-4-2/h7-12,19-20H,3-6H2,1-2H3
• InChI Key： UWTWIBYQRGICBA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)CCC)O)(C1=CC=C(C(=C1)CCC)O)(=O)=O

Computed Properties

• Exact Mass: 334.12388035Da
• Monoisotopic Mass: 334.12388035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83Ų